Ethyl 2,2,4-trichloro-4-fluorobutyrate

• IUPAC Name: ethyl 2,2,4-trichloro-4-fluorobutanoate
• InChI: InChI=1S/C6H8Cl3FO2/c1-2-12-5(11)6(8,9)3-4(7)10/h4H,2-3H2,1H3
• InChI Key: PPRIPSDMEUVTKG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC(F)Cl)(Cl)Cl
• Molecular Formula: C6H8Cl3FO2
• Molecular Weight: 237.5 g/mol

Description

Ethyl 2,2,4-trichloro-4-fluorobutyrate (ETCFB) is an organic compound with the molecular formula C5H7Cl3F. It is a colorless liquid with a pungent odor, and is used in a variety of applications, ranging from laboratory experiments to industrial processes. ETCFB has a wide range of uses, from the synthesis of various compounds to the production of pharmaceuticals.

Scientific Research Applications

Ethyl 2,2,4-trichloro-4-fluorobutyrate has a wide range of scientific research applications. It can be used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a solvent for various compounds. It can also be used to study enzyme activity, as it is known to inhibit the activity of some enzymes. Additionally, this compound can be used in the synthesis of pharmaceuticals, as it can be used to produce various drugs, such as antifungal agents and antibiotics.

Mechanism of Action

The exact mechanism of action of Ethyl 2,2,4-trichloro-4-fluorobutyrate is not fully understood. However, it is believed to act as an inhibitor of some enzymes, as it has been shown to reduce the activity of some enzymes. Additionally, it is believed to act as a proton donor, as it has been shown to increase the acidity of some compounds.
Biochemical and Physiological Effects
This compound is known to have a wide range of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, it has been shown to inhibit the enzyme cyclooxygenase, which is involved in the production of prostaglandins. It has also been shown to inhibit the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters such as serotonin and dopamine.

Advantages and Limitations for Lab Experiments

Ethyl 2,2,4-trichloro-4-fluorobutyrate has a number of advantages for laboratory experiments. It is relatively inexpensive and easy to obtain, and it is a good solvent for many compounds. Additionally, it has a wide range of applications, from organic synthesis to the production of pharmaceuticals. However, it is important to note that this compound is an inhibitor of some enzymes and can therefore have adverse effects on some biochemical and physiological processes.

Future Directions

There are a number of potential future directions for the use of Ethyl 2,2,4-trichloro-4-fluorobutyrate. It could be used to study the effects of enzyme inhibition on various biochemical and physiological processes. Additionally, it could be used to develop new pharmaceuticals, as it is known to inhibit the activity of some enzymes. Additionally, it could be used to study the effects of proton donation on various compounds. Finally, it could be used to synthesize new compounds, as it is a good solvent for many compounds.

Synthesis Methods

Ethyl 2,2,4-trichloro-4-fluorobutyrate is synthesized through a two-step process. The first step involves the reaction of 2,2,4-trichloro-4-fluorobutanoic acid (TCFB) and ethyl bromide in the presence of sodium hydroxide. This reaction produces the ethyl ester of TCFB, which is then hydrolyzed to form this compound. This method is relatively simple and cost-effective, making it a popular choice for laboratory experiments.